Cas no 68087-01-4 (Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester)

Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester structure
68087-01-4 structure
Product Name:Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester
CAS No:68087-01-4
MF:C15H28N3O3PS2
MW:393.504881858826
CID:968752
PubChem ID:53470565
Update Time:2025-04-19

Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester
    • 4-[ethoxy(propoxy)phosphinothioyl]oxy-N,N-diethyl-6-(methylsulfanylmethyl)pyrimidin-2-amine
    • DTXSID10703474
    • O-{2-(Diethylamino)-6-[(methylsulfanyl)methyl]pyrimidin-4-yl} O-ethyl O-propyl phosphorothioate
    • 68087-01-4
    • SQVKVXZFGDBYEM-UHFFFAOYSA-N
    • Inchi: 1S/C15H28N3O3PS2/c1-6-10-20-22(23,19-9-4)21-14-11-13(12-24-5)16-15(17-14)18(7-2)8-3/h11H,6-10,12H2,1-5H3
    • InChI Key: SQVKVXZFGDBYEM-UHFFFAOYSA-N
    • SMILES: S(C)CC1=CC(=NC(=N1)N(CC)CC)OP(OCC)(OCCC)=S

Computed Properties

  • Exact Mass: 393.13097111g/mol
  • Monoisotopic Mass: 393.13097111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 114Ų
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